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Compound of Interest

Compound Name: Benzene, [2-(methylthio)ethyl]-

Cat. No.: B3054268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzene, [2-(methylthio)ethyl]-, also known as methyl 2-phenylethyl sulfide, is an organic

compound belonging to the thioether family. While specific experimental data for this compound

is limited in publicly accessible literature, this guide provides a summary of its known

properties, predicted values based on related compounds, and general experimental protocols

for the determination of key physicochemical parameters. This document is intended to serve

as a foundational resource for professionals in research and development who may be working

with this or structurally similar molecules.
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Identifier Value

Chemical Name Benzene, [2-(methylthio)ethyl]-

Synonym Methyl 2-phenylethyl sulfide

CAS Number 5925-63-3

Molecular Formula C₉H₁₂S[1]

Molecular Weight 152.26 g/mol [1]

Chemical Structure

Physicochemical Properties
Quantitative experimental data for Benzene, [2-(methylthio)ethyl]- is not readily available in

the cited literature. The following table includes basic known values and provides data for a

structurally related compound, Phenethyl phenyl sulfide (CAS 13865-49-1), for comparative

purposes. It is important to note that these values are not directly transferable but can offer an

estimation.
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Property
Benzene, [2-
(methylthio)ethyl]-

Phenethyl phenyl sulfide
(for comparison)

Boiling Point Data not available
337.7 °C @ 760 mmHg

(estimated)[2]

Melting Point Data not available Data not available

Density Data not available 1.08 g/cm³ (estimated)[3]

Solubility in Water Data not available
2.977 mg/L @ 25 °C

(estimated)[2]

LogP (o/w) Data not available 4.4 (Computed)[4]

Experimental Protocols
Detailed experimental protocols for Benzene, [2-(methylthio)ethyl]- are not available.

However, the following are general and widely accepted methods for determining the key

physicochemical properties of liquid organic compounds like thioethers.

Determination of Boiling Point (Micro-reflux method)[5]
[6]
This method is suitable for small sample volumes.

Apparatus Setup: A small test tube containing approximately 0.5 mL of the liquid sample and

a boiling chip is placed in a heating block. A thermometer is positioned with its bulb in the

vapor phase above the liquid surface.

Heating: The sample is heated gently until it boils and a reflux ring of condensing vapor is

observed on the walls of the test tube.

Measurement: The temperature is recorded when the reflux ring is stable and surrounds the

thermometer bulb. This temperature is the boiling point of the liquid at the recorded

atmospheric pressure.

Determination of Density[7][8]
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The density of a liquid can be determined by measuring its mass and volume.

Mass Measurement: A known volume of the liquid (e.g., 1.00 mL) is accurately dispensed

into a tared vial using a calibrated micropipette. The mass of the liquid is then determined

using an analytical balance.

Volume Measurement: Alternatively, a pycnometer can be used for higher accuracy. The

pycnometer is weighed empty, then filled with the sample liquid, and weighed again. The

volume of the pycnometer is known, allowing for the calculation of the liquid's density.

Calculation: Density is calculated by dividing the mass of the liquid by its volume (ρ = m/V).

The measurement should be performed at a constant, recorded temperature.

Determination of Solubility in Water[9][10]
Sample Preparation: A series of vials are prepared, each containing a known volume of

distilled water.

Addition of Solute: Increasing, precisely measured amounts of Benzene, [2-
(methylthio)ethyl]- are added to each vial.

Equilibration: The vials are sealed and agitated at a constant temperature for a prolonged

period (e.g., 24 hours) to ensure equilibrium is reached.

Observation and Quantification: The vials are visually inspected for the presence of

undissolved solute. For quantitative measurement, the saturated solution is filtered, and the

concentration of the dissolved compound is determined using an appropriate analytical

technique, such as gas chromatography (GC) or high-performance liquid chromatography

(HPLC).

Logical Workflow for Compound Characterization
As no specific signaling pathways involving Benzene, [2-(methylthio)ethyl]- have been

identified, the following diagram illustrates a typical logical workflow for the synthesis and

characterization of a novel organic compound.
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Figure 1. General Workflow for Synthesis and Characterization
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Figure 1. General Workflow for Synthesis and Characterization
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Conclusion
This technical guide consolidates the available physicochemical information for Benzene, [2-
(methylthio)ethyl]-. While experimental data for this specific compound is sparse, the provided

information on its basic properties, along with general methodologies for determining other key

parameters, offers a valuable starting point for researchers. The logical workflow for compound

characterization further provides a systematic approach for the synthesis and analysis of this

and similar molecules. Further experimental investigation is necessary to fully characterize the

physicochemical profile of Benzene, [2-(methylthio)ethyl]-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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